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Compound of Interest

Compound Name: Anti-inflammatory agent 17

Cat. No.: B12417130

Application Notes and Protocols for Anti-
inflammatory Agent 17

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anti-inflammatory agent 17, systematically named (E)-3-(3,4-dihydroxyphenyl)-1-[5-[3-
(dimethylamino)propoxy]-2-hydroxyphenyl]prop-2-en-1-one, is a potent and orally active
compound with significant anti-inflammatory properties.[1][2][3] It has been identified as a
promising tool compound for in vitro and in vivo research in the field of inflammation,
particularly in studies related to acute lung injury (ALI).[1][2] The primary mechanism of action
of Anti-inflammatory agent 17 involves the inhibition of pro-inflammatory cytokine release,
specifically Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-a).[1][2]

These application notes provide a comprehensive overview of the utility of Anti-inflammatory
agent 17 as a research tool, including its biochemical properties, in vitro and in vivo activity,
and detailed protocols for its use in experimental settings.

Biochemical and Physicochemical Properties
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Property Value Reference

(E)-3-(3,4-dihydroxyphenyl)-1-

[5-[3-
IUPAC Name (dimethylamino)propoxy]-2- [3]
hydroxyphenyl]prop-2-en-1-
one
Molecular Formula C20H23NOs [2][3]
Molecular Weight 357.4 g/mol [2][3]
CAS Number 2763226-84-0 [2]
Target(s) IL-6 and TNF-a release [1][2]
Immunology/Inflammation,
Pathway(s) ) [2]
Apoptosis

In Vitro Activity

Anti-inflammatory agent 17 demonstrates a dose-dependent inhibition of key pro-
inflammatory cytokines in cellular assays without exhibiting cytotoxicity at effective

concentrations.
Quantitative In Vitro Data
Cell Line Parameter Value Conditions Reference
o No toxicity
J774a.1 Cytotoxicity 10 uM; 24 h [11[2]
observed
ICso (IL-6 2 h pre-
J774a.1 o 8.254 uM _ _ [1112]
inhibition) incubation
ICs0 (TNF-a 2 h pre-
J774a.1 o 2.576 uM _ _ [1]12]
inhibition) incubation

In Vivo Activity
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The anti-inflammatory effects of this compound have been confirmed in a preclinical animal
model of acute lung injury.

Quantitative In Vivo Data

Animal Administrat
Treatment Dosage . Effect Reference
Model ion Route
Protective
Anti- effect on
C57/BL6 _ _ _
] inflammatory 20 mg/kg Intragastric LPS-induced [11[2]
mice
agent 17 Acute Lung
Injury

Signaling Pathway

Anti-inflammatory agent 17 exerts its effects by intervening in the inflammatory cascade
initiated by stimuli such as lipopolysaccharide (LPS). By inhibiting the release of TNF-a and IL-
6, it effectively dampens the downstream signaling that leads to tissue damage and pathology
in inflammatory conditions like ALI.
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Simplified Signaling Pathway of Anti-inflammatory Agent 17 in LPS-induced Inflammation
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Workflow for In Vitro Cytokine Release Assay

Cell Culture

1. Seed J774a.1 cells
in 96-well plates

:

2. Incubate overnight

Treatment

3. Pre-treat with Anti-inflammatory
Agent 17 (1.25-10 uM) for 2h

:

4. Stimulate with LPS

Analysis

5. Collect supernatant

'

6. Measure TNF-a and IL-6
levels by ELISA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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